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Compound of Interest

Compound Name: [2'-13C]uridine

CAS No.: 478511-11-4

Cat. No.: B584034

Get Quote

Application Note: Precision RNA Resonance Assignment & Conformation Analysis using

[2'-13C]Uridine in Solid-State NMR

Part 1: Executive Summary & Strategic Rationale
The Challenge: The "Ribose Zipper" in Solid-State NMR Solid-state NMR (ssNMR) has

emerged as a powerful tool for studying large, non-crystalline RNA complexes (e.g., RNP

granules, viral genomes). However, RNA ssNMR faces a critical bottleneck: spectral crowding.

Unlike proteins, where side chains vary significantly, RNA is composed of only four chemically

similar nucleotides. The ribose sugar resonances (C2', C3', C4') typically cluster in a narrow

chemical shift range (70–78 ppm), creating a "ribose zipper" of overlapping peaks that makes

sequential assignment in uniformly labeled samples nearly impossible for RNAs larger than 30

nucleotides.

The Solution: Atom-Specific [2'-13C]Uridine Labeling This protocol details the strategic

application of [2'-13C]uridine—a uridine analog isotopically labeled exclusively at the ribose 2'

carbon. By incorporating this specific isotopomer into RNA, researchers can:
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Deconvolute Spectra: Selectively observe Uridine C2' resonances without background

interference from other carbons or nucleotides.

Define Sugar Pucker: The C2' chemical shift is the most sensitive reporter of ribose

conformation (C2'-endo South vs. C3'-endo North), a critical determinant of RNA secondary

structure.[1]

Anchor Sequential Walks: Use the unambiguous U-C2' frequencies to "pin" spin systems in

fully labeled spectra.

Part 2: Scientific Mechanism & Experimental Logic
The Physics of C2' Sensitivity
The ribose ring exists in dynamic equilibrium between two principal puckers: C3'-endo (A-form

helix, "North") and C2'-endo (flexible loops/DNA-like, "South"). The electron density around C2'

changes dramatically between these states due to the orientation of the 2'-hydroxyl group and

the ring strain.

C3'-endo (A-form): C2' resonates upfield (typically 70–74 ppm).

C2'-endo (Loops): C2' resonates downfield (typically 74–79 ppm).

By labeling only the C2' position, we eliminate the strong dipolar couplings to C1' and C3' that

usually broaden the line, resulting in higher resolution.

The "Divide and Conquer" Assignment Strategy
We do not use [2'-13C]U in isolation for structure determination. It is used as a filter.

Experiment A (Uniform): Run on a uniformly 13C-labeled sample. Shows all peaks but is

crowded.

Experiment B (Selective): Run on a [2'-13C]U labeled sample. Shows only U-C2' peaks.

Analysis: Overlay B onto A. The peaks that align are positively identified as U-C2'. This

allows you to start the sequential assignment walk (N1 ↔ C1' ↔ C2' ↔ C3') from a known,

fixed point.
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Part 3: Detailed Experimental Protocols
Protocol A: Sample Preparation (Chemo-Enzymatic
Incorporation)
Note: [2'-13C]UTP is rarely stock commercial; it is best synthesized chemo-enzymatically or

purchased as a custom phosphoramidite.

Materials:

[2'-13C]Uridine (precursor) or [2'-13C]Ribose + Uracil

T7 RNA Polymerase (high concentration)

Unlabeled ATP, GTP, CTP

DNA Template (promoter + sequence)

Magnesium Acetate, Spermidine, DTT

Workflow:

NTP Synthesis (If starting from nucleoside): Phosphorylate [2'-13C]Uridine to [2'-13C]UTP

using a nucleoside kinase/kinase cascade (e.g., Uridine Kinase -> UMP Kinase -> NDP

Kinase).

In Vitro Transcription (IVT):

Reaction Mix: 40 mM Tris-HCl (pH 8.1), 25 mM Mg(OAc)2, 5 mM DTT, 1 mM Spermidine.

Nucleotides: 4 mM [2'-13C]UTP, 4 mM ATP/GTP/CTP (unlabeled).

Incubation: 3–4 hours at 37°C.

Purification: HPLC (anion exchange) or PAGE purification to remove abortive transcripts.

Folding: Anneal RNA by heating to 90°C and slow cooling in ssNMR buffer (typically

containing 5-10 mM Mg2+).
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Packing: Centrifuge into a 1.9mm or 3.2mm MAS rotor.

Protocol B: Solid-State NMR Acquisition Strategy
Instrument: >600 MHz (14.1 T) Spectrometer. Probe: MAS probe (HCN or HC). Temperature:

Cooling required (sample temp ~260K-280K to prevent degradation).

Pulse Sequence 1: 1D 13C CP-MAS (Quality Control)

Purpose: Verify label incorporation and sample integrity.

Expectation: A single, sharp dominant cluster of peaks in the 70–80 ppm region. No aromatic

signals (since the base is unlabeled).

Pulse Sequence 2: 2D 13C-13C DARR (Dipolar Assisted Rotational Resonance)

Purpose: To observe C2' chemical shifts and, if mixing time is long, intermolecular contacts

or contacts to natural abundance neighbors (low sensitivity).

Parameters:

MAS Rate: 10–15 kHz.

Mixing Time: 50 ms (short) to check purity; 500 ms (long) to probe spatial proximity to

unlabeled neighbors (difficult but possible).

Acquisition: High number of scans (NS > 512) due to sparse labeling.

Pulse Sequence 3: 2D 15N-13C NCA (If U is also 15N labeled)

Advanced: If using [2'-13C, Uniform-15N]U, use an NCA sequence optimized for N1-C1'...C2'

transfer.

Transfer Path: 15N1 (Base) → 13C1' (Natural Abundance) → 13C2' (Label).

Note: This requires specific band-selective pulses to bridge the C1'-C2' gap if C1' is not

labeled.
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Part 4: Data Presentation & Analysis
Table 1: Chemical Shift Statistics for Ribose Pucker
Determination
Use these ranges to interpret your [2'-13C]U peaks.

Ribose Carbon Conformation
Chemical Shift
(ppm)

Diagnostic Utility

C2'
C3'-endo (A-

form/Helix)
70.0 – 74.5 High (Primary Probe)

C2'
C2'-endo

(Loop/Flexible)
75.0 – 79.0 High (Primary Probe)

C1' C3'-endo 91.0 – 95.0
Medium (Overlap

common)

C1' C2'-endo 86.0 – 90.0 Medium

C4' C3'-endo 75.0 – 79.0
Low (Overlaps with

C2'-endo)

C4' C2'-endo 80.0 – 84.0 Low

Visualization: The Assignment Logic
The following diagram illustrates the logical flow of using [2'-13C]U data to resolve ambiguities

in a uniformly labeled dataset.
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Figure 1: The "Pinning" Strategy. Selective [2'-13C]U data acts as a mask to identify specific

resonances within the crowded uniformly labeled spectrum, enabling pucker determination and

sequential connectivity.

Part 5: Troubleshooting & Validation
Issue 1: Low Sensitivity

Cause: The 2' position is only one carbon out of many. In a large RNA, the molar

concentration of U-C2' is low.

Fix: Use Cross-Polarization (CP) optimization. The C2' has a direct H2' proton. Optimize the

CP contact time (typically 0.5 – 1.5 ms) specifically on the [2'-13C] sample to maximize

signal.

Issue 2: Scrambling (Metabolic)

Cause: If using in vivo expression (bacteria), the label might scramble to other positions.
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Fix: Use In Vitro Transcription (IVT) as described in Protocol A. T7 polymerase does not

scramble ribose labels.

Issue 3: Inability to distinguish U from C

Cause: If CTP is also labeled (accidental).

Validation: Run a 1D 13C spectrum.[2] If you see peaks in the aromatic region (>140 ppm),

your label has scrambled to the base, or the NTP source was impure. [2'-13C]U should show

zero aromatic signal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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